Cas no 1021261-66-4 (8-[2-(4-chlorophenoxy)acetyl]-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 8-[2-(4-chlorophenoxy)acetyl]-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021261-66-4
• MF: C₁₇H₂₀ClN₃O₄
• MW: 365.811403274536
• CID: 5943027
• PubChem ID: 27638680
• Update Time: 2025-10-28

8-[2-(4-chlorophenoxy)acetyl]-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-[2-(4-chlorophenoxy)acetyl]-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS024630616
• 1021261-66-4
• 8-(2-(4-chlorophenoxy)acetyl)-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F2240-0205

• Inchi： 1S/C17H20ClN3O4/c1-2-21-15(23)17(19-16(21)24)7-9-20(10-8-17)14(22)11-25-13-5-3-12(18)4-6-13/h3-6H,2,7-11H2,1H3,(H,19,24)
• InChI Key： KKQKIQTYIZZINH-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(COC3=CC=C(Cl)C=C3)=O)CC2)C(=O)N(CC)C1=O

Computed Properties

• Exact Mass: 365.1142338g/mol
• Monoisotopic Mass: 365.1142338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79Ų

Additional information on 8-[2-(4-chlorophenoxy)acetyl]-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione

Introduction to 8-[2-(4-chlorophenoxy)acetyl]-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021261-66-4)

8-[2-(4-chlorophenoxy)acetyl]-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, also known by its CAS number 1021261-66-4, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic core provides a rigid framework that can enhance the stability and bioavailability of the molecule, making it an attractive candidate for drug development.

The chemical structure of 8-[2-(4-chlorophenoxy)acetyl]-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione is composed of a triazaspiro[4.5]decane scaffold with specific functional groups attached. The presence of the 4-chlorophenoxy substituent and the acetyl group on the spirocyclic core contributes to its unique pharmacological properties. These functional groups can interact with various biological targets, such as enzymes and receptors, which are crucial for therapeutic applications.

Recent studies have highlighted the potential of 8-[2-(4-chlorophenoxy)acetyl]-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound exhibits potent neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 8-[2-(4-chlorophenoxy)acetyl]-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione can effectively reduce oxidative stress and inflammation in neuronal cells, thereby protecting them from damage.

In addition to its neuroprotective properties, 8-[2-(4-chlorophenoxy)acetyl]-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione has also shown promise in cancer research. Preclinical studies have indicated that this compound possesses antiproliferative and proapoptotic activities against various cancer cell lines. A study published in Cancer Research reported that 8-[2-(4-chlorophenoxy)acetyl]-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity makes it a potential candidate for developing targeted cancer therapies.

The pharmacokinetic properties of 8-[2-(4-chlorophenoxy)acetyl]-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione have also been extensively studied to evaluate its suitability as a therapeutic agent. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high lipophilicity allows for efficient cellular uptake and penetration across biological membranes. Furthermore, the compound's stability under physiological conditions ensures prolonged therapeutic effects.

To further enhance the therapeutic potential of 8-[2-(4-chlorophenoxy)acetyl]-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione, ongoing efforts are focused on optimizing its chemical structure through rational drug design approaches. Computational methods such as molecular docking and molecular dynamics simulations are being employed to identify key interactions between the compound and its biological targets. These studies aim to guide the synthesis of more potent and selective analogs with improved pharmacological profiles.

In conclusion, 8-[2-(4-chlorophenoxy)acetyl]-3-ethyl-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021261-66-4) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Continued investigation into its mechanisms of action and optimization through rational drug design will likely lead to the discovery of novel therapeutics for various diseases.